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Cat. No.: B1579930

Get Quote

Executive Summary
The use of L-Methionine (

;

) represents a specialized "sparse labeling" strategy distinct from the more common uniform
labeling (

) or methyl-specific labeling (

). By selectively isotopically enriching the backbone carbonyl carbon (

) and the

-amino nitrogen (

), researchers gain a precision tool for decoupling metabolic fates and measuring specific
dipolar couplings without the spectral crowding associated with uniform labeling.

This guide details the physical principles, experimental workflows, and data interpretation

frameworks for utilizing this probe in Metabolic Flux Analysis (MFA) and Solid-State NMR

(ssNMR).
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Part 1: The Physics of the Probe
To effectively deploy this probe, one must understand the specific spin topology. Unlike uniform

labeling where magnetization transfers freely through scalar couplings (

,

), the L-Methionine (

;

) probe presents a discontinuous spin system within the residue itself.

Spin Topology and Couplings
The L-Methionine (

;

) molecule contains two active NMR nuclei separated by the "silent"

.

(Carbonyl,

): The carboxyl carbon.

(Amide/Amino): The backbone nitrogen.

The Bridge (

): Acts as a barrier to strong scalar coupling.
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Interaction Type Nuclei Pair Magnitude
Consequence for
Experiment

Scalar Coupling (

)
~0 Hz

No direct bond; they

are separated by

.

Scalar Coupling (

)
< 2 Hz

Too weak for efficient

magnetization transfer

in standard solution

HSQC/HNCO.

Dipolar Coupling (

)

Distance Dependent (

)

Primary mechanism

for Solid-State NMR

(REDOR).

Inter-residue (

)
~15 Hz

Only visible if residue

is also

labeled.

The "Dual-Fate" Principle
In metabolic studies, this probe is superior to uniformly labeled Methionine because it acts as

two independent tracers packaged in one molecule.

The

Fate: Tracks transamination reactions (glutamate synthesis) and incorporation into the
protein backbone.

The

Fate: Tracks decarboxylation events (polyamine synthesis) or protein C-termini.

Part 2: Experimental Workflows
Metabolic Flux Analysis (MFA) Protocol
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Objective: Trace the divergence of Nitrogen and Carbon pathways in cancer metabolism or

fermentation.

Protocol:

Media Preparation: Prepare a custom DMEM or M9 minimal medium lacking Methionine.

Probe Introduction: Supplement with L-Methionine (

;

) at physiological concentration (typically 0.1 - 0.5 mM).

Critical Step: Ensure no unlabeled Methionine is present to prevent isotopic dilution.

Incubation: Culture cells (e.g., HeLa, E. coli) for 24-48 hours (approx. 2 cell divisions) to

reach isotopic steady state.

Extraction:

Metabolite Phase: Methanol/Chloroform extraction for free amino acids.

Protein Phase: Acid hydrolysis for protein-bound amino acids.

Acquisition:

1D

-NMR: Focus on the carbonyl region (170-180 ppm).

1D

-NMR: Focus on the amide/amine region.

2D

HSQC: If analyzing intact proteins or peptides.

Solid-State REDOR (Distance Measurement)
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Objective: Measure the distance between the Methionine Carbonyl and a Nitrogen atom (either

intra-residue or inter-molecular in amyloid fibrils).

Protocol:

Sample Prep: Lyophilize the labeled peptide/protein into a rotor.

MAS Setup: Spin sample at Magic Angle (typically 10-20 kHz).

Pulse Sequence: Apply REDOR (Rotational Echo Double Resonance).

Reference Scan (

): Standard echo sequence.

Dephasing Scan (

): Apply

-pulses on the

channel during the

echo period.

Analysis: The difference signal (

) is directly proportional to the dipolar coupling, which yields the distance.

Part 3: Visualization of Pathways & Logic
Metabolic Fate Tracking
The following diagram illustrates how the single probe splits into distinct metabolic signals.
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Caption: Figure 1: Divergent metabolic pathways of the dual-labeled Methionine probe. The

15N and 1-13C labels report on separate catabolic events.

REDOR Pulse Logic (Solid State)
This diagram visualizes the logic of the REDOR experiment used to measure distances with

this probe.
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Caption: Figure 2: Logic flow of the REDOR experiment. The difference in signal intensity (S0-

S) quantifies the proximity of the 13C and 15N nuclei.

Part 4: Data Analysis & Interpretation[1]
When analyzing data derived from this probe, the absence of scalar coupling between the

labels necessitates a specific interpretive framework.

Chemical Shift Reference Table
Use these values to assign peaks in your 1D or 2D spectra. Note that the

is a carbonyl, appearing far downfield.
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Nucleus
Chemical Shift
(ppm)

Coupling
Partner

Coupling
Constant (

)

Notes

(Carbonyl) 173.0 - 176.0 (Next Residue) ~15 Hz

Only sees next

residue if that

residue is

labeled.

(Carbonyl) 173.0 - 176.0 ~55 Hz

Only visible if

natural

abundance

(1.1%) or uniform

label.

(Amide) 118.0 - 122.0 ~92 Hz Visible in HSQC.

(Amide) 118.0 - 122.0 (Same Residue) < 2 Hz
The "Silent"

Coupling.

Calculating Metabolic Flux
In a "One-Shot"

experiment, the flux is determined by the ratio of isotopic enrichment in the products.

Equation for Transamination Rate (

):

Self-Validation Checkpoint:

If you see

signals in Glutamate but NO

signals in downstream polyamines, the Methionine backbone is being scavenged for
nitrogen, not carbon skeletons.
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Quality Control: Verify the percentage of labeling in the input media using Mass

Spectrometry before starting the NMR culture.

Part 5: Case Studies in Drug Development
Case A: Tracking Methionine Dependence in Cancer
Many tumors are "Methionine Dependent" (Hoffman Effect). They cannot recycle Homocysteine

back to Methionine.

Experiment: Feed tumor cells

-Met.

Observation: In healthy cells, the

label cycles back through the salvage pathway. In dependent tumor cells, the

accumulates in S-Adenosylmethionine (SAM) or is lost to transamination, while the

is rapidly excreted as

(via decarboxylation).

Result: The ratio of

retention vs.

retention serves as a biomarker for drug efficacy (e.g., Methioninase treatment).

Case B: Antibiotic Mechanism of Action (Solid State)
Scenario: A new peptide antibiotic targets bacterial cell walls.

Method: Incorporate

-Met into the peptidoglycan of S. aureus.

Measurement: Use REDOR to measure the distance between the Met-Carbonyl and the

Nitrogen of the cross-linking bridge.
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Outcome: A change in distance (dephasing curve) upon drug binding indicates a disruption

of the cell wall architecture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1579930?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

